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Compound of Interest

3-Phenyl-5-
Compound Name:

(trifluoromethyl)picolinic acid
CAS No.: 1214390-26-7

Cat. No.: B1388611

Get Quote

Core Directive: The Fluorine-Picolinate Synergy

This guide addresses the specific intersection of pyridine-2-carboxylic acid (picolinic acid)
scaffolds and trifluoromethyl (-CFs) moieties. This is not merely a catalogue of compounds but
an analysis of a "privileged structure" in life sciences.

The picolinic acid core provides a bidentate ligand capability (N-atom and carboxylate oxygen)
essential for metalloenzyme inhibition and receptor binding. The addition of a trifluoromethyl
group introduces distinct physicochemical alterations:

* Metabolic Blockade: The C-F bond energy (approx. 116 kcal/mol) prevents oxidative
metabolism at specific ring positions, extending half-life (

).

¢ Lipophilicity Modulation: The -CFs group significantly increases
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, facilitating transmembrane transport in plant cuticles (agrochemicals) and mycobacterial
cell walls (pharmaceuticals).

» Electronic Tuning: The strong electron-withdrawing nature of -CFs lowers the pKa of the
pyridine nitrogen and the carboxylic acid, altering binding affinity to zinc proteases and auxin
receptors.

Agrochemical Dominance: Herbicides and
Fungicides

The most mature application of trifluoromethylpicolinic acids lies in the development of auxinic
herbicides. These compounds mimic the natural plant hormone indole-3-acetic acid (IAA),
causing unregulated growth and plant death.

Mechanism of Action: Auxin Mimicry

Synthetic picolinates bind to the TIR1/AFB (Transport Inhibitor Response 1) receptor proteins.
Unlike natural auxin, which is rapidly degraded, trifluoromethyl-substituted picolinates resist
metabolism, leading to sustained receptor activation.

Visualization: Auxin Signaling Pathway

The following diagram illustrates the lethal signaling cascade triggered by these compounds.
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Caption: Mechanism of Action for trifluoromethylpicolinate herbicides acting as auxin mimics via
the TIR1 ubiquitin-proteasome pathway.

Structure-Activity Relationship (SAR)

Recent developments, such as Halauxifen-methyl (Arylex™ active), utilize the 6-aryl-picolinate
scaffold.[1] While Halauxifen itself uses chlorine/fluorine, analogs substituting the 4- or 6-
position with -CFs have shown potent activity.
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Key SAR Rules:
o C2-Carboxylate: Essential for binding to the Arg/Ser active site residues in TIR1.

o C6-Substitution: A bulky group (aryl or -CFs) at C6 creates a steric clash in non-target
species (providing selectivity) while maintaining binding in target weeds.

o C3/C5-Halogenation: 3-chloro-5-trifluoromethyl substitution patterns are common to prevent
ring oxidation.

Emerging Pharmaceutical Applications

While less commercialized than agrochemicals, trifluoromethylpicolinic acids are gaining
traction in infectious disease research, particularly for tuberculosis (TB) and metalloprotease
inhibition.

Antimycobacterial Activity

Derivatives of 4-(trifluoromethyl)nicotinic acid and 3-chloro-5-(trifluoromethyl)picolinic acid have
demonstrated activity against Mycobacterium tuberculosis (H37Rv strain).

o Target: The lipophilic -CFs group aids penetration of the mycolic acid-rich cell wall of M.
tuberculosis.

e Mechanism: Disruption of proton motive force or inhibition of specific metalloenzymes (e.g.,
methionine aminopeptidase) due to the chelating picolinate headgroup.

Quantitative Data Summary

The following table summarizes biological activity from recent experimental evaluations of
trifluoromethyl-substituted picolinamide derivatives.
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Compound Target o .
. Activity Metric  Value Reference
Class Organism
Sulfone- Xanthomonas
Picolinamide oryzae (Rice 83 mg/L [7]
(F10) Blight)
Thioether- Ralstonia
Picolinamide solanacearum 41 mg/L [7]
(E6) (Wilt)
4-CF3-Quinoline M. tuberculosis
_ MIC 3.13 pg/mL [18]

deriv. H37Rv

o Arabidopsis
6-Aryl-picolinate _ o

thaliana (Root Inhibition 78.4% @ 0.5 uM  [9]

(S202)
Growth)

Technical Workflow: Synthesis & Evaluation

For researchers synthesizing these scaffolds, the following protocol ensures high yield and
reproducibility.

Synthesis of 3-Chloro-5-(trifluoromethyl)picolinamides

This workflow describes the coupling of a trifluoromethylpicolinic acid core with an amine to
generate bioactive amides (e.g., for antimicrobial testing).

Reagents:
e Precursor: 3-chloro-5-(trifluoromethyl)picolinic acid (CAS: 801293-29-8).

e Coupling Agents: EDCI (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and DMAP (4-
Dimethylaminopyridine).

e Solvent: Dichloromethane (DCM), anhydrous.

Step-by-Step Protocol:
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 Activation: Dissolve 1.0 eq (0.02 mol) of 3-chloro-5-(trifluoromethyl)picolinic acid in 20 mL
anhydrous DCM under

atmosphere.
o Catalyst Addition: Add 1.5 eq (0.03 mol) of EDCI and 0.02 eq (0.0004 mol) of DMAP. Stir at

for 30 minutes to form the active ester.

e Coupling: Dropwise add 1.2 eq (0.024 mol) of the target amine (e.g., substituted
benzylamine) dissolved in DCM.

¢ Reaction: Allow the mixture to warm to room temperature (

) and stir for 810 hours. Monitor via TLC (Ethyl acetate/Petroleum ether).[2]

o Workup: Evaporate solvent under vacuum. Redissolve residue in EtOAc, wash with 1N HCI
(to remove unreacted amine/DMAP), saturated

(to remove unreacted acid), and brine.

« Purification: Silica gel column chromatography.

Bioassay: Bacterial Turbidity Method

To validate the antimicrobial activity of the synthesized picolinates.
e Inoculum Prep: Culture X. oryzae in nutrient broth (NB) at

until
reaches 0.6-0.8 (log phase).

e Compound Dilution: Dissolve the test compound in DMSO to create a stock solution. Dilute
into sterile NB to achieve final concentrations of 50 and 100 mg/L (keep DMSO < 1%).

e Incubation: Add 100 pL of bacterial suspension to 4 mL of compound-treated broth in test
tubes.

e Measurement: Incubate at
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on a shaker (180 rpm) for 24—48 hours. Measure Optical Density (
) against a blank (NB + Compound).

e Calculation:
[3]

Visualizing the Synthesis Logic

The following diagram outlines the synthetic divergence from the core picolinic acid scaffold to

its bioactive derivatives.
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Caption: Synthetic pathway for diversifying trifluoromethylpicolinic acid into amide and sulfur-

containing bioactive scaffolds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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